Cas no 2402789-42-6 (N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine;dihydrochloride)

• Product Name: N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine;dihydrochloride
• CAS No: 2402789-42-6
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• CID: 6443430
• PubChem ID: 145915364
• Update Time: 2025-07-22

N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2402789-42-6
• N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine;dihydrochloride
• methyl({[(2R)-1-methylpyrrolidin-2-yl]methyl})amine dihydrochloride
• EN300-7470939

• Inchi： 1S/C7H16N2.2ClH/c1-8-6-7-4-3-5-9(7)2;;/h7-8H,3-6H2,1-2H3;2*1H/t7-;;/m1../s1
• InChI Key： NGJGCIWTAHNSAU-XCUBXKJBSA-N
• SMILES： Cl.Cl.N1(C)CCC[C@@H]1CNC

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine;dihydrochloride

Introduction to N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine Dihydrochloride (CAS No. 2402789-42-6)

N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride, with the CAS number 2402789-42-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride incorporates a pyrrolidine ring, which is a common motif in bioactive molecules, contributing to its pharmacological relevance.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride has been studied for its potential role in modulating neurotransmitter systems, which could have implications in the treatment of neurological disorders.

One of the most compelling aspects of this compound is its stereochemical configuration. The (2R) configuration of the pyrrolidine ring suggests that it may exhibit enantioselective interactions with biological targets. Such stereochemical specificity is crucial in drug design, as it can significantly influence the efficacy and selectivity of a drug. Recent studies have demonstrated that enantiomerically pure compounds often exhibit improved pharmacological profiles compared to their racemic counterparts.

The pharmacological activity of N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride has been explored in various preclinical models. Research indicates that this compound may interact with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and other central nervous system disorders. The ability to modulate these receptors could make it a valuable candidate for developing new medications.

In addition to its potential neurological applications, this compound has also been investigated for its immunomodulatory properties. Some preliminary studies suggest that it may influence immune cell function, which could have therapeutic implications in autoimmune diseases and inflammation-related conditions. The precise mechanisms by which this compound exerts its effects are still under investigation, but the findings are promising.

The synthesis of N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as chiral catalysis and asymmetric synthesis, have been employed to achieve the desired stereochemical purity. These synthetic approaches not only highlight the complexity of pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug development.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride have focused on assessing its toxicity profile, pharmacokinetics, and pharmacodynamics. These studies provide critical data that inform decision-making regarding further development and potential clinical trials.

The regulatory landscape for new drug candidates is stringent and requires comprehensive data to support safety and efficacy claims. The development of N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride is subject to rigorous regulatory scrutiny, ensuring that it meets the highest standards for patient safety and therapeutic benefit. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are essential in navigating this complex process.

The future prospects for N-Methyl-1-[(2R)-1-methylpyrrolidin-2-yl]methanamine dihydrochloride are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Advances in computational chemistry and artificial intelligence are also expected to play a significant role in accelerating drug discovery efforts for this compound.

In conclusion, N-Methyl-1-[(2R)-1-methylpyrrolidin-2-y]methanamine dihydrochloride (CAS No. 2402789- 42 6) represents an exciting area of research with potential implications for treating various diseases. Its unique structural features, stereochemical configuration, and pharmacological activity make it a compelling candidate for further investigation. As research continues to unfold, this compound may emerge as a valuable therapeutic agent in the years to come.